Cas no 144841-10-1 (3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester)

• Product Name: 3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester
• CAS No: 144841-10-1
• CID: 4700667
• Update Time: 2025-05-24

3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester

Introduction to 3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester (CAS No. 144841-10-1)

3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester, identified by its Chemical Abstracts Service (CAS) number 144841-10-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzenedicarboxylic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both acetylamino and ester functional groups, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The structure of 3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester consists of a benzene ring substituted with two carboxylic acid groups at the 1 and 2 positions, with an acetylamino group attached at the 3 position and a methyl ester group at the 4 position. This arrangement imparts a high degree of molecular complexity, which can be exploited to modulate biological activity. The benzenedicarboxylic acid moiety is known to exhibit various pharmacological effects, including anti-inflammatory, analgesic, and antioxidant properties. Additionally, the acetylamino group can serve as a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in benzenedicarboxylic acid derivatives as potential candidates for treating a wide range of diseases. The biological activity of 3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester has been extensively studied in vitro and in vivo. Research has demonstrated that this compound exhibits promising anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that it may have therapeutic potential in conditions such as rheumatoid arthritis and other chronic inflammatory disorders.

Moreover, studies have shown that 3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester possesses significant antioxidant properties. Oxidative stress is a critical factor in the pathogenesis of many diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The ability of this compound to scavenge free radicals and reduce oxidative damage makes it a promising candidate for developing novel therapeutic strategies against these conditions. Additionally, preliminary studies have indicated that it may have protective effects on neuronal cells, suggesting potential applications in neuroprotection.

The pharmacokinetic profile of 3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety. Preliminary pharmacokinetic studies have shown that this compound exhibits moderate solubility in water and lipids, which is favorable for oral administration. Additionally, its metabolic stability suggests that it may have a reasonable half-life in vivo, allowing for once or twice daily dosing regimens.

In the context of drug development, the synthesis of 3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester has been optimized to ensure high yield and purity. Various synthetic routes have been explored, including multi-step organic transformations involving condensation reactions, esterification, and acetylation steps. The use of advanced catalytic methods has further improved the efficiency of these synthetic processes. Additionally, green chemistry principles have been incorporated into the synthesis to minimize waste and reduce environmental impact.

The analytical characterization of this compound is essential for ensuring its quality and consistency. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used techniques for verifying its chemical structure and purity. These analytical methods provide detailed information about the molecular composition and integrity of the compound, ensuring that it meets stringent pharmaceutical standards.

Recent advancements in computational chemistry have also played a significant role in understanding the biological activity of 3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester. Molecular docking studies have been used to predict how this compound interacts with target proteins involved in inflammation and oxidative stress pathways. These computational models provide valuable insights into the binding mechanisms and can guide the design of more potent derivatives with improved therapeutic profiles.

The potential applications of this compound extend beyond anti-inflammatory and antioxidant therapies. Preliminary research has suggested that it may have anticancer properties by inhibiting key enzymes involved in tumor growth and progression. Additionally, its ability to modulate immune responses makes it a promising candidate for immunomodulatory therapies. Further clinical studies are needed to validate these findings and explore new therapeutic avenues.

In conclusion,3-(Acetylamino)-1,2-benzenedicarboxylic Acid Methyl Ester (CAS No. 144841-10-1) is a versatile organic compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its diverse biological activities, making it a valuable scaffold for drug discovery. Ongoing research continues to uncover new therapeutic possibilities for this compound, highlighting its importance in modern medicinal chemistry.